3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(2-(trifluoromethyl)phenyl)propanamide

• IUPAC Name: 3-(3,6-dimethyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C16H16F3N3O3/c1-9-10(14(24)22(2)15(25)20-9)7-8-13(23)21-12-6-4-3-5-11(12)16(17,18)19/h3-6H,7-8H2,1-2H3,(H,20,25)(H,21,23)
• InChI Key: VJLHVRGDTDZJPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C(=O)N1)C)CCC(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C16H16F3N3O3
• Molecular Weight: 355.31 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring in this compound is substituted with various functional groups, including a dimethyl group, a dioxo group, and a propanamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group to the pyrimidine ring. Without specific information on the synthesis of this compound, it’s difficult to provide a detailed analysis.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information on the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the reactivity of its functional groups. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the methyl groups might be oxidized to form carboxylic acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and stability, can be determined using various experimental techniques. These properties can provide valuable information on how the compound behaves under different conditions.

Scientific Research Applications

Herbicidal Activity

Research into compounds with pyrimidine structures has shown their potential in developing selective herbicides. For instance, novel compounds designed and synthesized with pyrimidine and thiadiazole rings demonstrated moderate to good selective herbicidal activity against certain plant species like Brassica campestris L., indicating their potential application in agricultural weed management without harming the crops (Man‐Yun Liu & De-Qing Shi, 2014). Similar research efforts have synthesized compounds with thiadiazolo[2,3-a]pyrimidin-2-ylidene structures, revealing effective herbicidal properties (Liu et al., 2008).

Anticancer Activity

A study on pyrazolopyrimidine derivatives explored their potential as anticancer and anti-5-lipoxygenase agents, revealing that certain compounds within this series exhibit notable cytotoxicity against specific cancer cell lines. This suggests the therapeutic potential of pyrimidine derivatives in cancer treatment and inflammation-related disorders (A. Rahmouni et al., 2016).

Synthesis and Biological Evaluation

Research into the synthesis and biological evaluation of compounds containing the pyrimidine structure includes investigating their herbicidal properties and their labeling with isotopes such as tritium and carbon-14 to study the environmental behavior and fate of these compounds (Zheng-Min Yang et al., 2008). This can contribute to understanding the environmental impact of using such compounds in agriculture.

Neurokinin-1 Receptor Antagonism

Compounds have been designed as neurokinin-1 receptor antagonists, highlighting the chemical versatility of the pyrimidine structure in developing drugs for neurological conditions such as depression and emesis (T. Harrison et al., 2001).

Polymer Science

In polymer science, the synthesis of polyamides containing uracil and adenine demonstrates the application of pyrimidine derivatives in developing novel materials. These polyamides show a range of molecular weights and water solubility, indicating their potential in various industrial and biomedical applications (M. Hattori & M. Kinoshita, 1979).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This typically involves binding to a specific target, such as a protein or enzyme, and modulating its activity. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its reactivity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity under different conditions, and investigating its mechanism of action in more detail.